Sulfaproxyline

• IUPAC Name: N-(4-aminophenyl)sulfonyl-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C16H18N2O4S/c1-11(2)22-14-7-3-12(4-8-14)16(19)18-23(20,21)15-9-5-13(17)6-10-15/h3-11H,17H2,1-2H3,(H,18,19)
• InChI Key: FBFBRAFXKGRRHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NS(=O)(=O)C2=CC=C(C=C2)N
• Molecular Formula: C16H18N2O4S
• DSSTOX Substance ID: DTXSID70861746
• Molecular Weight: 334.4 g/mol
• CAS No.: 116-42-7

Description

Sulfaproxyline: is a synthetic antimicrobial agent belonging to the sulfonamide class. It is known for its antibacterial properties and is used in various medical and research applications. The molecular formula of this compound is C₁₆H₁₈N₂O₄S , and it has a molecular weight of 334.39 g/mol .

Scientific Research Applications

Sulfaproxyline has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Employed in studies involving bacterial inhibition and antimicrobial activity.

Medicine: Investigated for its potential use in treating bacterial infections and as a model compound for studying sulfonamide drugs.

Industry: Utilized in the development of new antimicrobial agents and in the formulation of pharmaceutical products

Mechanism of Action

Target of Action

Sulfaproxyline is a synthetic antimicrobial agent that belongs to the sulfonamide class . The primary target of sulfonamides, including this compound, is the enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the conversion of para-aminobenzoic acid (PABA) to folic acid .

Mode of Action

Sulfonamides, such as this compound, act as antimetabolites. They compete with PABA for incorporation into folic acid . By inhibiting dihydropteroate synthetase, this compound prevents the synthesis of folic acid, a vital nutrient for the synthesis, repair, and methylation of DNA, which is essential for cell growth .

Biochemical Pathways

The inhibition of folic acid synthesis disrupts the biochemical pathways of organisms that rely on this process. In particular, it affects the growth and reproduction of Plasmodium falciparum, a parasite responsible for malaria . By limiting the availability of folic acid, this compound hinders the parasite’s ability to reproduce .

Pharmacokinetics

They are primarily excreted in the urine, both unchanged and as metabolites .

Result of Action

The result of this compound’s action is the inhibition of growth and reproduction of susceptible organisms, such as Plasmodium falciparum . This leads to a decrease in the severity and duration of infections caused by these organisms.

Action Environment

The action of this compound, like other sulfonamides, can be influenced by various environmental factors. For instance, the presence of other drugs can affect its absorption, distribution, metabolism, and excretion. Additionally, patient-specific factors such as age, health status, and genetic factors (like acetylator status) can also influence the drug’s efficacy and safety profile .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sulfaproxyline can be synthesized through a multi-step process involving the reaction of p-isopropoxybenzoyl chloride with sulfanilamide. The reaction typically occurs in the presence of a base such as pyridine, which facilitates the formation of the desired product .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, including temperature, pressure, and the use of appropriate solvents to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions: Sulfaproxyline undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert this compound to its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, leading to the formation of different derivatives

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines and alcohols can be used under basic conditions

Major Products Formed:

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted sulfonamides

Comparison with Similar Compounds

• Sulfadiazine
• Sulfamethoxazole
• Sulfadoxine

Comparison: Sulfaproxyline is unique among sulfonamides due to its specific structural features, such as the isopropoxy group attached to the benzene ring. This structural modification enhances its antimicrobial activity and provides distinct pharmacokinetic properties compared to other sulfonamides .

Customer Q & A

Q1: What is the mechanism of action of Sulfaproxyline?

A: this compound, like other sulfonamides, acts as a competitive inhibitor of the enzyme dihydropteroate synthase (DHPS). [] DHPS is crucial for bacterial folate synthesis, which is essential for the production of purines and pyrimidines needed for DNA and RNA synthesis. By inhibiting DHPS, this compound disrupts bacterial growth and proliferation. []

Q2: Are there any studies on the interaction of this compound with other molecules?

A: Yes, research shows that this compound forms a 1:1 molecular complex with caffeine. [] The crystal structure of this complex reveals parallel stacking of caffeine molecules within the crystal lattice. [] Interestingly, hydrogen bonding within the complex is weak, suggesting that forces other than hydrogen bonding, such as π-π stacking interactions, contribute to the complex formation. []

Q3: Has this compound been investigated for synergistic effects with other drugs?

A: Yes, studies have explored the synergistic potential of this compound. For instance, research has demonstrated a synergistic effect between this compound and Sulfamerazine against staphylococcal infections in guinea pig models. [] This synergistic activity highlights the potential for combination therapies using these drugs.

Q4: Are there any insights into how the chemical structure of this compound influences its activity?

A: While specific structure-activity relationship (SAR) studies focused solely on this compound are limited within the provided research, it is known that modifications to the sulfonamide structure can significantly impact activity, potency, and selectivity. [] For instance, the binding affinity of sulfonamides to DHPS can be influenced by substitutions on the benzene ring and the sulfonamide group. [] Further research focused specifically on this compound would be needed to fully elucidate its SAR profile.

Q5: Has the interaction of this compound with blood proteins been investigated?

A: Yes, studies have examined the interaction between this compound and blood proteins. [] Research suggests that this interaction influences the drug's pharmacokinetic properties, affecting its distribution, metabolism, and excretion. []

Q6: Are there any known cases of agranulocytosis related to this compound use?

A: Although the provided research doesn't directly describe agranulocytosis cases linked to this compound alone, a study mentions two fatal cases involving this compound in combination with other drugs (Sulfamerazine and Levomepromazine). [] It's crucial to note that drawing definitive conclusions about this compound's role in these cases is impossible without further investigation.

Q7: What is the clinical significance of studying this compound's concentration in specific biological samples?

A: Understanding this compound's concentration in biological samples like gallbladder bile and breast milk is clinically relevant. [, ] This information helps determine the drug's potential efficacy in treating infections in these sites, especially in specific populations like postpartum women. [, ] It also aids in assessing potential risks to infants exposed to the drug through breast milk. []